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Get Quote

Target Enzyme IC50 Value (in nM) Selectivity Relative to MMP-2

MMP-2 12 nM --

MMP-9 200 nM ~17 times less selective

MMP-3 4,500 nM ~375 times less selective

MMP-1 >50,000 nM ~>4,000 times less selective

MMP-7 >50,000 nM ~>4,000 times less selective

Data consolidated from multiple supplier and research publications [1] [2] [3].

Basic Chemical and Physical Properties

To help with experimental planning, here are the fundamental chemical characteristics of ARP-100.

Property Specification

CAS Number 704888-90-4 [1] [2] [4]

Molecular Formula C17H20N2O5S [1] [3] [5]
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Property Specification

Molecular Weight 364.42 g/mol [1] [3] [5]

Chemical Name 2-[((1,1'-Biphenyl)-4-ylsulfonyl)-(1-methylethoxy)amino]-N-hydroxyacetamide [3]

Purity Typically ≥98% to ≥99% [3] [4]

Appearance Off-white to light yellow solid [2] [5]

Experimental Use and Applications

ARP-100 is a valuable tool compound for investigating pathways involving MMP-2. Below are some

common experimental scenarios and protocols.

In Vitro Anti-Invasive Assay

Purpose: To study the role of MMP-2 in cancer cell invasion through the extracellular matrix [1] [5]

[6].
Cell Line: HT1080 human fibrosarcoma cells (which overexpress MMP-2 and MMP-9) [1] [5].

Protocol:
Plate HT1080 cells on Matrigel in complete medium [1].

After 24 hours, add ARP-100 to the culture medium at a concentration of 50 nM [1].
Continue the incubation and then observe and quantify the reduction in the total number of

invasive elongations compared to a control (untreated) group [1].

In Vitro Angiogenesis Study

Purpose: To investigate the role of MMP-2 in tumor-induced blood vessel formation [7].

Cell Line: A549 lung adenocarcinoma cells [7].
Protocol:

Culture A549 cells and treat them with ARP-100.
Analyze the downstream effects, which can include reduced expression of VEGF and

decreased phosphorylation of AKT, leading to the inhibition of tube formation by endothelial
cells [7].
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Ex Vivo Cardiac Injury Model

Purpose: To dissect the contribution of MMP-2 to myocardial injury [8].
Model: Isolated rat hearts subjected to ischemia-reperfusion (stunning) injury [8].

Protocol:
The control group undergoes aerobic perfusion.

The IR injury group undergoes 20 minutes of global ischemia followed by 30 minutes of
reperfusion.

The treatment group is perfused with ARP-100 during the IR injury to assess its protective
effects. Subsequent proteomic and terminomic analyses are then performed on ventricular

extracts [8].

Mechanism of Action and Signaling Pathway

ARP-100 exerts its primary effects by selectively inhibiting the MMP-2 enzyme. The diagram below

illustrates the key signaling pathway elucidated through its use in research.
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The core mechanism involves ARP-100 interacting with the S1' pocket of the MMP-2 enzyme, thereby

inhibiting its proteolytic activity [1] [2]. This inhibition has two major consequences:
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Direct Effect: It directly reduces the ability of cells, such as cancer cells, to degrade and invade

through the extracellular matrix (like Matrigel) [1].
Signaling Cascade: As shown in the pathway above, MMP-2 inhibition disrupts its interaction with

integrin-αVβ3. This, in turn, suppresses the downstream PI3K/AKT signaling pathway, leading to
lower levels of the transcription factor HIF-1α. Reduced HIF-1α results in decreased expression of

Vascular Endothelial Growth Factor (VEGF), a key driver of angiogenesis, ultimately curbing the
formation of new blood vessels that support tumor growth [7].

Practical Preparation and Storage

Solubility: ARP-100 is readily soluble in DMSO. Stock solutions of 73 mg/mL to 100 mg/mL
(approximately 200-274 mM) can be prepared [1] [2]. It is also soluble in ethanol but is generally

insoluble in water [1].
Storage of Powder: Desiccate at -20°C. The powder is typically stable for at least 3 years under

these conditions [1] [2] [5].
Storage of Solutions: For stock solutions in DMSO, store at -80°C for up to 6 months or at -20°C for

1 month. It is best to avoid repeated freeze-thaw cycles [2].
In Vivo Formulations: For animal studies, formulations using excipients like 5% DMSO, 40%

PEG300, 5% Tween-80, and 50% saline have been validated [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b519372#arp-100-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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